Cas no 1805253-56-8 (Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1805253-56-8
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4804656
• Update Time: 2025-05-23

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-17-8(15)3-5-2-6(10(12)13)9(16)7(4-11)14-5/h2,10,16H,3-4H2,1H3
• InChI Key： DAWZQFNRIDDFBR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(F)F)=CC(CC(=O)OC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate

Comprehensive Overview of Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805253-56-8)

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805253-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups such as chloromethyl, difluoromethyl, and hydroxyl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate is driven by its potential applications in addressing global health challenges, such as antibiotic resistance and chronic diseases. Researchers are exploring its role in modulating metabolic pathways and targeting specific proteins, which aligns with the current trend of precision medicine. Additionally, its difluoromethyl group enhances metabolic stability, a property highly sought after in modern drug design.

From a synthetic chemistry perspective, the compound's chloromethyl and hydroxyl groups offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for optimizing pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development. The incorporation of fluorine atoms, as seen in the difluoromethyl moiety, is another hotspot in medicinal chemistry due to their ability to improve binding affinity and selectivity.

In agrochemical applications, Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate is being investigated for its potential as a precursor to novel pesticides. The pyridine core, combined with halogenated substituents, exhibits promising insecticidal and herbicidal activities. This aligns with the increasing demand for environmentally friendly crop protection solutions, a topic widely discussed in sustainable agriculture forums.

The compound's CAS No. 1805253-56-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Queries often focus on its synthesis protocols, spectroscopic data (e.g., NMR, IR), and safety profiles. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity and stability, ensuring compliance with regulatory standards.

Another trending topic linked to this compound is its role in green chemistry. Researchers are exploring solvent-free or catalytic methods to synthesize Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate, minimizing waste and energy consumption. Such approaches resonate with the global push for sustainable manufacturing practices, a priority for pharmaceutical and chemical industries.

In summary, Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805253-56-8) represents a multifaceted compound with broad applications in life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug discovery, agrochemical innovation, and sustainable synthesis. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.